Magnetofluorescent micellar complexes of terbium(iii) as potential bimodal contrast agents for magnetic resonance and optical imaging†
Chemical Communications Pub Date: 2015-01-19 DOI: 10.1039/C4CC09759A
Abstract
Terbium(III) was coordinated to four novel 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) amphiphilic bisamide ligands. The complexes were assembled into mono-disperse micellar nano-aggregates and for the first time TbIII has been evaluated as a single lanthanide negative bimodal contrast agent for MRI/OI. The complexes show characteristic TbIII emission with quantum yields reaching 7.3% and transverse relaxivity r2 per TbIII micelle at 500 MHz and 310 K reaches maximum values up to 60 s−1 micelle−1. The efficient T2 relaxation at high magnetic field strengths is sustained by the increased rotational correlation time of the nano-aggregates and high magnetic moment of the terbium ion.
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